![molecular formula C15H20Cl2N2O3S B7693439 N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide](/img/structure/B7693439.png)
N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide
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Overview
Description
N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide, also known as ABT-199, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) protein. It was developed by AbbVie and has been approved by the US FDA for the treatment of chronic lymphocytic leukemia (CLL) and small lymphocytic lymphoma (SLL).
Mechanism of Action
BCL-2 is a key regulator of apoptosis, which is a programmed cell death process that eliminates damaged or abnormal cells. In cancer cells, BCL-2 is overexpressed and contributes to the survival and growth of the cells. N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide binds to the hydrophobic groove of BCL-2 protein and prevents its interaction with pro-apoptotic proteins, such as BIM and BAX. This leads to the activation of the intrinsic apoptotic pathway and the elimination of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells with high levels of BCL-2 expression, while sparing normal cells with low levels of BCL-2 expression. This selectivity is due to the high affinity and specificity of this compound for BCL-2 protein. This compound has also been shown to inhibit the growth and metastasis of cancer cells in animal models. However, this compound may cause some adverse effects, such as thrombocytopenia, neutropenia, and gastrointestinal toxicity, which need to be carefully monitored in clinical trials.
Advantages and Limitations for Lab Experiments
N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide is a valuable tool for studying the role of BCL-2 in cancer biology and for developing new therapies for BCL-2-dependent cancers. This compound can be used in vitro to screen for BCL-2 inhibitors and to investigate the mechanism of action of BCL-2 inhibitors. This compound can also be used in vivo to evaluate the efficacy and safety of BCL-2 inhibitors in animal models. However, this compound has some limitations, such as its high cost, limited solubility, and potential off-target effects. Therefore, researchers need to carefully design and interpret their experiments using this compound.
Future Directions
There are several future directions for the development and application of N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide. First, this compound can be combined with other targeted therapies, such as immune checkpoint inhibitors and kinase inhibitors, to enhance the anti-cancer effects and overcome resistance. Second, this compound can be used in combination with conventional chemotherapy or radiation therapy to improve the response rate and survival of cancer patients. Third, this compound can be further optimized to increase its potency, selectivity, and pharmacokinetic properties. Fourth, this compound can be tested in other types of cancer, such as solid tumors and pediatric cancers, to expand its clinical utility. Finally, this compound can be used as a research tool to investigate the role of BCL-2 in other biological processes, such as autophagy and inflammation.
Synthesis Methods
The synthesis of N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide involves several steps, including the preparation of 2,4-dichlorobenzylamine, ethylsulfonyl chloride, and piperidine-3-carboxylic acid. These compounds are then reacted in the presence of a base and a coupling agent to form this compound. The final product is purified by chromatography and recrystallization. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(2,4-dichlorobenzyl)-1-(ethylsulfonyl)piperidine-3-carboxamide has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer, including CLL, SLL, acute myeloid leukemia, and multiple myeloma. In vitro and in vivo studies have shown that this compound induces apoptosis in cancer cells by binding to BCL-2 protein and inhibiting its anti-apoptotic function. This compound has also been shown to synergize with other chemotherapeutic agents, such as venetoclax and rituximab, to enhance their anti-cancer effects.
Properties
IUPAC Name |
N-[(2,4-dichlorophenyl)methyl]-1-ethylsulfonylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20Cl2N2O3S/c1-2-23(21,22)19-7-3-4-12(10-19)15(20)18-9-11-5-6-13(16)8-14(11)17/h5-6,8,12H,2-4,7,9-10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRSOJTZLCONBMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)NCC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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